Cas no 291772-90-2 (Butanediamide, N,N'-bis(3-nitrophenyl)-)
291772-90-2 structure
Product Name:Butanediamide, N,N'-bis(3-nitrophenyl)-
CAS No:291772-90-2
MF:C16H14N4O6
MW:358.30556344986
CID:1437205
Update Time:2024-08-15
Butanediamide, N,N'-bis(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanediamide, N,N'-bis(3-nitrophenyl)-
- Butanediamide, N1,N4-bis(3-nitrophenyl)-
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- Inchi: 1S/C16H14N4O6/c21-15(17-11-3-1-5-13(9-11)19(23)24)7-8-16(22)18-12-4-2-6-14(10-12)20(25)26/h1-6,9-10H,7-8H2,(H,17,21)(H,18,22)
- InChI Key: WHTVIEPBBWZSNE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CCC(NC1=CC=CC([N+]([O-])=O)=C1)=O
Computed Properties
- Exact Mass: 358.09142
Experimental Properties
- Density: 1.491±0.06 g/cm3(Predicted)
- Boiling Point: 675.2±50.0 °C(Predicted)
- PSA: 144.48
- pka: 13.22±0.70(Predicted)
Butanediamide, N,N'-bis(3-nitrophenyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
291772-90-2 (Butanediamide, N,N'-bis(3-nitrophenyl)-) Related Products
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